Cas no 3438-48-0 (4-Phenylpyrimidine)

• Product name: 4-Phenylpyrimidine
• CAS No: 3438-48-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• MDL: MFCD00006111
• CID: 308347
• PubChem ID: 18923

4-Phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Phenylpyrimidine
• Pyrimidine, 4-phenyl-
• 4-Phenyl-pyrimidin
• 4-phenyl-pyrimidine
• 6-Phenylpyrimidine
• EINECS 222-345-8
• PYRIMIDINE,4-PHENYL
• NSC 84249
• VQR91IRU2R
• MLS002694538
• MKLQPIYLZMLAER-UHFFFAOYSA-N
• AK139658
• NSC84249
• RW1
• 3b9s
• MKLQPIYLZMLAER-UHFFFAOYSA-
• HMS3094K17
• SBB087160
• 5824AF
• FCH111
• J-019578
• UNII-VQR91IRU2R
• NSC-84249
• AC-907/25014265
• SMR001560464
• DS-6698
• CS-0060519
• Q27162633
• AMY11943
• 5-23-08-00009 (Beilstein Handbook Reference)
• 3438-48-0
• InChI=1/C10H8N2/c1-2-4-9(5-3-1)10-6-7-11-8-12-10/h1-8H
• MFCD00006111
• SB57256
• DTXSID90187950
• CHEMBL1235765
• CHEBI:90622
• BRN 0112781
• 4-Phenylpyrimidine, 96%
• AKOS015917050
• NS00029651
• FT-0634855
• EN300-130842
• SY075068
• SCHEMBL2131373
• DB-048612
• DTXCID50110441

• MDL： MFCD00006111
• Inchi： 1S/C10H8N2/c1-2-4-9(5-3-1)10-6-7-11-8-12-10/h1-8H
• InChI Key： MKLQPIYLZMLAER-UHFFFAOYSA-N
• SMILES： N1C([H])=NC([H])=C([H])C=1C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 0112781

Computed Properties

• Exact Mass: 156.06900
• Monoisotopic Mass: 156.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 25.8
• XLogP3: 1.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 60.0 to 64.0 deg-C
• Boiling Point: 144°C/14mmHg(lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Refractive Index: 1.6057 (estimate)
• Solubility: Slightly soluble (2.7 g/l) (25 º C),
• PSA: 25.78000
• LogP: 2.14360
• λmax: 271(CH3CN)(lit.)
• Solubility: Not determined

4-Phenylpyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26; S37/39
• RTECS：UV9640000
• Hazardous Material Identification：
• Storage Condition：Room temperature
• Safety Term：S24/25
• Risk Phrases：R36/37/38

4-Phenylpyrimidine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines